Cas no 105990-42-9 (3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)-)

3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)- structure
105990-42-9 structure
Product Name:3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)-
CAS No:105990-42-9
MF:C5H11NO3
MW:133.145741701126
CID:1168001
PubChem ID:9898834
Update Time:2025-04-20

3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)-
    • (2S,3R,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol
    • BDBM50598389
    • 1,4-dideoxy-1,4-imino-l-xylitol
    • SCHEMBL2436214
    • CHEMBL3751947
    • 105990-42-9
    • Inchi: 1S/C5H11NO3/c7-2-3-5(9)4(8)1-6-3/h3-9H,1-2H2
    • InChI Key: OQEBIHBLFRADNM-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)CN1

Computed Properties

  • Exact Mass: 165.08016
  • Monoisotopic Mass: 133.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.7A^2
  • XLogP3: -1.7

Experimental Properties

  • PSA: 72.72

3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)- Related Literature

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